Cas no 56866-60-5 (1H-Imidazole-4-pentanenitrile)

• Product Name: 1H-Imidazole-4-pentanenitrile
• CAS No: 56866-60-5
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 347612
• PubChem ID: 55285837
• Update Time: 2025-04-19

1H-Imidazole-4-pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-pentanenitrile
• 5-(1H-imidazol-5-yl)pentanenitrile
• 56866-60-5
• DTXSID70717456
• AKOS006352866

• Inchi： 1S/C8H11N3/c9-5-3-1-2-4-8-6-10-7-11-8/h6-7H,1-4H2,(H,10,11)
• InChI Key： CBPXDNFRFIBHQW-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CCCCC#N

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47